molecular formula C11H13ClN2O2 B8400625 2-(2-Chloropyridin-4-yl)-1-(morpholin-4-yl)ethanone

2-(2-Chloropyridin-4-yl)-1-(morpholin-4-yl)ethanone

Cat. No.: B8400625
M. Wt: 240.68 g/mol
InChI Key: MCSFCSNTNPXBQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Chloropyridin-4-yl)-1-(morpholin-4-yl)ethanone is a useful research compound. Its molecular formula is C11H13ClN2O2 and its molecular weight is 240.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13ClN2O2

Molecular Weight

240.68 g/mol

IUPAC Name

2-(2-chloropyridin-4-yl)-1-morpholin-4-ylethanone

InChI

InChI=1S/C11H13ClN2O2/c12-10-7-9(1-2-13-10)8-11(15)14-3-5-16-6-4-14/h1-2,7H,3-6,8H2

InChI Key

MCSFCSNTNPXBQI-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C(=O)CC2=CC(=NC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (2-chloropyridin-4-yl)acetic acid (300 mg), 1-hydroxybenzotriazole (284 mg), triethylamine (0.487 mL), morpholine (0.183 mL) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (469 mg) in N,N-dimethylformamide (10 mL) was stirred at room temperature for 18 hr. To the reaction mixture was added water, and the mixture was extracted with ethyl acetate. The obtained organic layer was washed with saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (239 mg).
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
284 mg
Type
reactant
Reaction Step One
Quantity
0.183 mL
Type
reactant
Reaction Step One
Quantity
469 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.487 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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